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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the monoclinic crystal

structure of the delta-phase of thulium sesquisulfide (δ-Tm₂S₃). The following sections detail

the crystallographic data, experimental methodologies for its characterization, and

visualizations of its structural arrangement, offering valuable insights for materials science and

drug development applications where crystalline structures are of paramount importance.

Crystallographic Data Summary
The crystal structure of δ-Tm₂S₃ has been determined through single-crystal X-ray diffraction

analysis. The compound crystallizes in the monoclinic system, belonging to the P2₁/m space

group.[1][2][3] This structure is isostructural with δ-Ho₂S₃.[2] A summary of the key

crystallographic and experimental data is presented in Table 1.

Table 1: Experimental and Crystallographic Data for δ-Tm₂S₃[2]
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Parameter Value

Formula Tm₂S₃

Crystal System Monoclinic

Space Group P2₁/m

Pearson Symbol mP30

Lattice Parameter a (Å) 10.0626(14)

Lattice Parameter b (Å) 3.9675(5)

Lattice Parameter c (Å) 17.396(2)

Angle β (°) 98.655(11)

Unit Cell Volume (Å³) 686.60(16)

Z (Formula units per cell) 6

Diffractometer Xcalibur3™ CCD

Unique Reflections 1425

R₁ 0.0425

wR₂ 0.0834

The atomic positions and equivalent isotropic displacement parameters for δ-Tm₂S₃ are

detailed in Table 2. All atoms occupy the Wyckoff site 2e.[2]

Table 2: Atomic Positional and Displacement Parameters for δ-Tm₂S₃[2]
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Atom x z Ueq

Tm1 0.0031(1) 0.3168(1) 0.010(1)

Tm2 0.1437(1) 0.0934(1) 0.010(1)

Tm3 0.2598(1) 0.5050(1) 0.011(1)

Tm4 0.3958(1) 0.2917(1) 0.010(1)

Tm5 0.6385(1) 0.1084(1) 0.011(1)

Tm6 0.8870(1) 0.4965(1) 0.010(1)

S1 0.0315(4) 0.8859(2) 0.012(1)

S2 0.1659(4) 0.6868(2) 0.013(1)

S3 0.2815(4) 0.2001(2) 0.013(1)

S4 0.4079(4) 0.8988(2) 0.013(1)

S5 0.5292(4) 0.4005(2) 0.013(1)

S6 0.6555(4) 0.6953(2) 0.012(1)

S7 0.7766(4) 0.2085(2) 0.012(1)

S8 0.9022(4) 0.3975(2) 0.013(1)

S9 0.9255(4) 0.0768(2) 0.012(1)

The interatomic distances in δ-Tm₂S₃ reveal the coordination environments of the thulium and

sulfur atoms. The Tm-S distances range from approximately 2.59 Å to 2.9 Å.[2] The thulium

atoms exhibit coordination numbers of 6 and 7, while the sulfur atoms have coordination

numbers of 4 and 5.[1][2][3]

Experimental Protocols
The determination of the crystal structure of δ-Tm₂S₃ involved the following key experimental

procedures:

Single Crystal Synthesis
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Single crystals of δ-Tm₂S₃ were obtained as a by-product during the systematic investigation of

the ternary Tm-Ni-S system.[2]

X-ray Diffraction Analysis
A single crystal of δ-Tm₂S₃ was selected for X-ray diffraction analysis. The data was collected

using an Xcalibur3™ CCD automatic diffractometer.[1][2][3] The structure was solved by direct

methods in the space group P2₁/m, which confirmed that it is isostructural with δ-Ho₂S₃.[2] The

atomic parameters were subsequently refined in the anisotropic approximation.[2]

Visualizations
The following diagrams illustrate the coordination environments and the overall crystal structure

of δ-Tm₂S₃.
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Coordination environments of Thulium and Sulfur atoms.
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Experimental workflow for the crystal structure determination.
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Hierarchical structure of δ-Tm₂S₃ from polyhedra to 3D framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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